cis-4-(Boc-amino)-3-methyl-piperidine

• IUPAC Name: tert-butyl N-[(3R,4S)-3-methylpiperidin-4-yl]carbamate
• InChI: InChI=1S/C11H22N2O2/c1-8-7-12-6-5-9(8)13-10(14)15-11(2,3)4/h8-9,12H,5-7H2,1-4H3,(H,13,14)/t8-,9+/m1/s1
• InChI Key: LHSNRJGZDUFKQT-BDAKNGLRSA-N
• Canonical SMILES: CC1CNCCC1NC(=O)OC(C)(C)C
• Isomeric SMILES: C[C@@H]1CNCC[C@@H]1NC(=O)OC(C)(C)C
• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol

Description

The compound is likely to be a derivative of piperidine, which is a common organic compound in pharmaceuticals and fine chemicals. The “Boc” in the name refers to a tert-butoxycarbonyl protecting group, which is often used in organic synthesis to protect amines.

Molecular Structure Analysis

The molecular structure would likely feature a six-membered piperidine ring, with a Boc-protected amine and a methyl group at the 4-position.

Physical And Chemical Properties Analysis

Based on similar compounds, “cis-4-(Boc-amino)-3-methyl-piperidine” is likely to be a solid at room temperature, with a relatively low solubility in water.

Scientific Research Applications

Enantioselective Synthesis

The molecule has been utilized in the enantioselective synthesis of trans-methylpipecolic acids. This process involves Sharpless epoxidation, regioselective ring opening, and ring-closing metathesis, setting the stereogenic center at C-4 with stereoselective hydrogenation (Alegret, Santacana, & Riera, 2007).

Synthesis of Hydroxypipecolate and Hydroxylysine Derivatives

Tert-Butyl 2-substituted 4,6-dioxo-1-piperidinecarboxylates were prepared starting from Boc-Asp-O(t)Bu, leading to the synthesis of cis-4-hydroxypipecolates and a protected 4-hydroxylysine derivative (Marin et al., 2004).

Synthesis of Alkaloids

The molecule played a role in synthesizing both enantiomers of trans-quinolizidine and cis-2,4,6-trisubstituted piperidine alkaloids. This involved the N-Boc-directed metalation of enantiopure 4-piperidone (Vu et al., 2014).

Stereoselective Syntheses

A stereoselective approach was developed for synthesizing cis- and trans-2-methyl-4-arylpiperidines from a common intermediate, utilizing the molecule for protecting the amino group (Merschaert et al., 2003).

Novel Heterocyclic Amino Acids Synthesis

Methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates were synthesized as novel heterocyclic amino acids. They were developed as chiral building blocks in N-Boc protected ester form (Matulevičiūtė et al., 2021).

Distinction of cis- and trans-α,α′-Disubstituted Piperidines

GC-FTIR spectroscopy was used to distinguish cis- and trans-α,α′-disubstituted piperidines, employing methods applicable to alkaloids containing a piperidine ring (Garraffo et al., 1994).

Diastereoselective Synthesis of Piperidines

The molecule was used in a method for the stereoselective synthesis of cyclic imines, which were converted into 2-cis-substituted and 2,6-cis-disubstituted piperidines, illustrating the potential in alkaloid synthesis (Coia et al., 2011).

Palladium-Catalyzed C5(sp3)-H Arylation

A Pd-catalyzed C5(sp3)-H arylation of 1-Boc-3-(picolinoylamino)piperidine with iodo(hetero)arenes was reported. This method provided arylated 1-Boc-3-(picolinoylamino)piperidines in a regiospecific and stereospecific manner (Van Steijvoort et al., 2016).

Safety And Hazards

While specific safety data for “cis-4-(Boc-amino)-3-methyl-piperidine” is not available, similar compounds can cause skin and eye irritation, and may be harmful if inhaled or ingested.

Future Directions

The future directions for research on “cis-4-(Boc-amino)-3-methyl-piperidine” would likely depend on its potential applications. Given the prevalence of piperidine derivatives in pharmaceuticals, it could be of interest for drug discovery.